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Compound of Interest

Compound Name: Tricosane

Cat. No.: B166399

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosane, a saturated hydrocarbon with the chemical formula C23Has, is a waxy, solid
substance at room temperature.[1] Its inherent properties, including a melting point of
approximately 47-48°C and insolubility in water, make it a candidate for use as a thickening or
structuring agent in various cosmetic formulations.[1] In emulsions, tricosane can contribute to
the viscosity and stability of the final product by forming a crystalline network within the oll
phase. These application notes provide detailed information and protocols for utilizing
tricosane as a thickening agent in cosmetic creams and lotions.

Physicochemical Properties of Tricosane

A comprehensive understanding of tricosane's properties is essential for its effective
incorporation into cosmetic formulations.
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Property Value Reference
Chemical Formula Ca23Has [1]
Molecular Weight 324.63 g/mol [2]
Appearance White, waxy solid [1]

Melting Point 46-48 °C

Boiling Point 380 °C [1]
Solubility Insoluble in wat(.er; Soluble in o

non-polar organic solvents.
Purity (typical) >99% [2]

Mechanism of Action as a Thickening Agent

The thickening effect of tricosane in cosmetic emulsions is primarily a physical mechanism.

When incorporated into the oil phase of an emulsion at a temperature above its melting point,

tricosane is in a liquid state. As the emulsion cools, the tricosane crystallizes, forming a

network of fine, interlocking solid structures. This crystalline matrix entraps the oil and

dispersed water droplets, thereby increasing the viscosity and imparting a thicker, creamier

texture to the formulation. The efficiency of this thickening effect is dependent on the

concentration of tricosane, the cooling rate, and the composition of the oil phase.
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Formulation Process
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Caption: Mechanism of tricosane-induced thickening in emulsions.

Application and Formulation Protocols
General Formulation Guidelines

Tricosane is best suited for oil-in-water (O/W) and water-in-oil (W/O) emulsions where an
increase in viscosity and a creamy texture are desired. It can be used in a variety of products,
including:
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Moisturizing creams and lotions

Body butters

Sunscreens

Foundations

The typical use level for tricosane as a thickening agent can range from 1% to 10% (w/w) of
the total formulation, depending on the desired viscosity. It is often used in combination with
other thickening agents, such as fatty alcohols (e.g., cetyl or stearyl alcohol) and waxes (e.g.,
beeswax), to achieve the desired sensory profile and stability.

Experimental Protocol: Preparation of an Oil-in-Water
(O/W) Cream with Tricosane

This protocol outlines the preparation of a basic O/W cream to evaluate the thickening
properties of tricosane.

Materials:

¢ Qil Phase:

o

Tricosane (1-10%)

[¢]

Emollient oil (e.g., Caprylic/Capric Triglyceride) (15-20%)

[¢]

Emulsifier (e.g., Cetearyl Alcohol & Ceteareth-20) (3-5%)

o

Fatty alcohol (e.g., Cetyl Alcohol) (2-4%)

e Aqueous Phase:

o Deionized Water (g.s. to 100%)

o Humectant (e.g., Glycerin) (3-5%)

» Preservative: (e.g., Phenoxyethanol) (as required)
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Procedure:
e Preparation of Phases:

o In a heat-resistant beaker, combine all components of the oil phase.

o In a separate heat-resistant beaker, combine all components of the aqueous phase.
e Heating:

o Heat both phases separately to 75-80°C. Stir the oil phase until all solid components,
including the tricosane, have completely melted and the phase is uniform.

e Emulsification:

o Slowly add the aqueous phase to the oil phase with continuous high-shear mixing (e.g.,
using a homogenizer).

o Continue mixing for 5-10 minutes to form a fine emulsion.
e Cooling:

o Begin cooling the emulsion while stirring gently with a paddle mixer.
» Addition of Preservative:

o When the temperature of the emulsion is below 40°C, add the preservative and mix until
uniform.

e Final Adjustment:
o Continue gentle stirring until the cream has cooled to room temperature.

o Adjust the pH if necessary.
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Experimental Workflow: O/W Cream Formulation
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Caption: Workflow for preparing an O/W cream with tricosane.

Data Presentation: Viscosity Analysis

The thickening effect of tricosane is directly proportional to its concentration. The following
table presents hypothetical but representative data on the dynamic viscosity of a water-based

nano-emulsion of tricosane at different concentrations and temperatures.
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Tricosane Concentration

(Wt%) Temperature (°C) Dynamic Viscosity (mPa-s)
0

! 25 1.8
! 40 1.2
! 50 15
> 25 35
> 40 2.5
> 50 3.0
10 25 8.0
10 40 6.5
10 50 75

Note: This data is adapted from an experimental investigation on a nano-emulsion and serves
as an illustration of the general trend.[3] Actual viscosity values in a cosmetic cream will vary
based on the complete formulation.

Experimental Protocols: Quality Control and
Stability Testing
Viscosity Measurement

Objective: To quantify the thickening effect of tricosane.

Apparatus: Rotational viscometer (e.g., Brookfield type) or a rheometer.
Procedure:

o Allow the cream sample to equilibrate to a controlled temperature (e.g., 25°C).

e Select an appropriate spindle and rotational speed based on the expected viscosity of the
sample.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.researchgate.net/publication/348573569_Thermophysical_properties_of_water-based_nano-emulsion_of_tricosane_-_An_Experimental_investigation/fulltext/60058c0ea6fdccdcb86120ba/Thermophysical-properties-of-water-based-nano-emulsion-of-tricosane-An-Experimental-investigation.pdf
https://www.benchchem.com/product/b166399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Immerse the spindle into the cream, ensuring it is submerged to the indicated level and free
of air bubbles.

 Allow the spindle to rotate for a set period (e.g., 60 seconds) to obtain a stable reading.
e Record the viscosity in centipoise (cP) or milliPascal-seconds (mPa-s).
o Repeat the measurement three times and calculate the average.

Stability Testing

Objective: To assess the physical stability of the formulation over time and under various stress
conditions.

Protocols:
o Accelerated Stability Testing:

o Store samples of the cream at elevated temperatures (e.g., 40°C and 50°C) for a period of
1 to 3 months.

o Atregular intervals (e.g., 2, 4, 8, and 12 weeks), evaluate the samples for changes in
appearance, color, odor, pH, and viscosity.

o Observe for any signs of phase separation, such as creaming or coalescence.
e Freeze-Thaw Cycle Testing:

o Subject the cream to alternating temperature cycles (e.g., 24 hours at -10°C followed by
24 hours at 25°C).

o Repeat this cycle 3-5 times.

o After the final cycle, visually inspect the sample for phase separation or changes in
texture.

o Centrifugation Test:

o Place a sample of the cream in a centrifuge tube.
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o Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).

o Examine the sample for any signs of separation.

Quality Control & Stability Testing Workflow
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Caption: Workflow for quality control and stability testing.

Safety and Regulatory Information

Tricosane is generally considered to be a non-toxic and non-irritating material for cosmetic
use.[4] A safety data sheet for n-Tricosane indicates that it is not classified as a hazardous
substance.[4] As with all cosmetic ingredients, it is the responsibility of the formulator to ensure
the final product complies with the regulatory requirements of the target market.
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Conclusion

Tricosane can be an effective thickening agent in cosmetic formulations, contributing to
increased viscosity and a desirable creamy texture. Its performance is concentration-
dependent, and it functions through the formation of a crystalline network within the oil phase of
an emulsion. The provided protocols for formulation, viscosity measurement, and stability
testing offer a framework for researchers and formulators to effectively evaluate and utilize
tricosane in the development of new cosmetic products. Careful optimization of the formulation
and processing parameters is crucial to achieving a stable and aesthetically pleasing final
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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